![molecular formula C18H14N4O2S B2707096 2-(benzo[d]isoxazol-3-yl)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)acetamide CAS No. 2034312-88-2](/img/structure/B2707096.png)
2-(benzo[d]isoxazol-3-yl)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)acetamide
Description
2-(benzo[d]isoxazol-3-yl)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)acetamide is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is also known as BI-78D3 and has been synthesized using various methods.
Scientific Research Applications
Photophysical Properties and Light-Emitting Devices
The molecular structure of this compound suggests potential applications in optoelectronics. Researchers have investigated its photophysical properties, such as absorption and emission spectra, quantum yield, and fluorescence lifetime. These insights are crucial for designing efficient light-emitting devices (LEDs), organic solar cells, and fluorescent probes for biological imaging .
Antioxidant and Anti-Inflammatory Activity
Studies have explored the compound’s antioxidant and anti-inflammatory effects. Its benzoxazole and thiophene moieties contribute to these properties. Researchers have investigated its ability to scavenge free radicals, protect cells from oxidative stress, and modulate inflammatory pathways. These findings could lead to the development of novel therapeutic agents .
Coordination Chemistry and Metal Complexes
Given its chelating properties, this compound can form stable complexes with transition metals. Researchers have synthesized metal complexes by coordinating the compound to metals like copper, nickel, or palladium. These complexes exhibit diverse reactivity, including catalysis, luminescence, and magnetic behavior .
Organic Synthesis and Medicinal Chemistry
The compound’s unique structure makes it a valuable building block in organic synthesis. Researchers have utilized it for constructing more complex molecules, such as heterocycles and drug candidates. Its potential as a scaffold for designing new pharmaceuticals warrants further exploration .
UV Absorbers and Photostabilizers
The benzoxazole and benzotriazole moieties in this compound make it an effective UV absorber and photostabilizer. It can protect polymers, coatings, and textiles from UV-induced degradation. Researchers have incorporated it into sunscreen formulations and materials exposed to sunlight .
Fluorescent Probes for Biological Imaging
Due to its fluorescence properties, the compound has been evaluated as a fluorescent probe for cellular imaging. Researchers have explored its use in visualizing specific cellular components, such as mitochondria, lysosomes, or lipid droplets. Its potential as a diagnostic tool in biology and medicine is promising .
properties
IUPAC Name |
2-(1,2-benzoxazol-3-yl)-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]acetamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N4O2S/c23-17(10-13-12-4-1-2-5-15(12)24-22-13)21-11-14-18(20-8-7-19-14)16-6-3-9-25-16/h1-9H,10-11H2,(H,21,23) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OHMPMPODTKAXHC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=NO2)CC(=O)NCC3=NC=CN=C3C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N4O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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